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Compound of Interest

Compound Name: Kigamicin C

Cat. No.: B016708 Get Quote

Executive Summary
Kigamicin C (CAS: 680571-51-1) is a complex polycyclic ether antibiotic isolated from the

actinomycete Amycolatopsis sp.[1][2] (specifically strains ML630-mF1 and A. regifaucium).[2] It

represents a paradigm shift in oncology therapeutics due to its potent "anti-austerity" activity.

Unlike conventional chemotherapeutics that target rapidly dividing cells, Kigamicin C
selectively eradicates pancreatic cancer cells (e.g., PANC-1) under nutrient-deprived

conditions, a hallmark of the hypovascular tumor microenvironment.[2]

This guide provides a rigorous analysis of Kigamicin C’s chemical architecture,

physicochemical properties, and its mechanistic blockade of the Akt signaling pathway.

Chemical Architecture and Structural Elucidation[1]
Kigamicin C belongs to the kigamicin family (A–E), distinguished by a bulky, fused octacyclic

aglycone core linked to specific deoxysugar moieties.[3]

The Aglycone Scaffold (Kigamicinone)
The core structure is a highly oxygenated, fused octacyclic ring system containing a

tetrahydroxanthone chromophore. This scaffold is structurally unique, featuring:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b016708?utm_src=pdf-interest
https://www.benchchem.com/product/b016708?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC8532670/
https://pubchem.ncbi.nlm.nih.gov/compound/Kigamicin-C
https://pubchem.ncbi.nlm.nih.gov/compound/Kigamicin-C
https://www.benchchem.com/product/b016708?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Kigamicin-C
https://www.benchchem.com/product/b016708?utm_src=pdf-body
https://www.benchchem.com/product/b016708?utm_src=pdf-body
https://www.jstage.jst.go.jp/article/antibiotics1968/56/12/56_12_1012/_article
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b016708?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Fused Ring System: A dense arrangement of seven six-membered rings and one oxazolidine

ring.[2]

Chromophore: The xanthone-like motif contributes to its UV/Vis absorption properties and

potential intercalation or binding capabilities.[2]

Functional Groups: Multiple hydroxyl groups and a bridging hemiketal network that rigidifies

the structure.

Glycosylation Pattern
Kigamicin C is a glycoside. Its bioactivity is modulated by the specific carbohydrate chain

attached to the aglycone.

Sugar Moieties: The aglycone is glycosylated with deoxysugars, specifically identified in the

kigamicin family as amicetose and oleandrose.[3]

Linkage: The sugars are attached via acid-labile glycosidic bonds, which are critical for

solubility and cellular uptake.[2]

Stereochemical Complexity
The molecule possesses multiple chiral centers, particularly at the ring junctions and glycosidic

linkages.

Formula:

Molecular Weight: 809.8 g/mol [2]

Physicochemical Properties[1][2][3][4]
The following data characterizes the purified Kigamicin C compound.
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Property Specification Notes

CAS Registry Number 680571-51-1

IUPAC Name

2,6,9,30-tetrahydroxy-8-[5-(5-

hydroxy-4-methoxy-6-

methyloxan-2-yl)oxy-6-

methyloxan-2-yl]oxy-23-

methyl-11,14,16,24-tetraoxa-

27-

azaoctacyclo[...]dotriaconta...

[1][2][4]

Highly complex polycyclic

nomenclature.

Molecular Formula

Molecular Weight 809.8 g/mol

Appearance Solid (Powder)
Typically yellow/orange due to

the xanthone core.[1][2]

Solubility
DMSO, Methanol, Ethanol,

DMF
Poorly soluble in water.[1]

Purity 85% (HPLC) Standard research grade.

Stability
Stable at -20°C for

4 years

Protect from light and

moisture.[1][2]

UV/Vis Absorption typically in UV/blue region

Characteristic of the

tetrahydroxanthone

chromophore.[1]

Mechanism of Action: The Anti-Austerity Strategy
Kigamicin C is a lead compound for "anti-austerity" therapy. Solid tumors, particularly

pancreatic carcinoma, often outgrow their blood supply, creating regions of hypoxia and

nutrient deprivation. Tumor cells survive this "austerity" by activating survival pathways,

primarily PI3K/Akt.
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Mechanistic Pathway[2][6]
Nutrient Deprivation: Cancer cells in the tumor core are starved of glucose and amino acids.

Survival Signaling: This stress triggers the hyper-activation (phosphorylation) of Akt (Protein

Kinase B) to prevent apoptosis.[2]

Kigamicin C Blockade: Kigamicin C inhibits this stress-induced phosphorylation of Akt.[2]

Result: The cancer cells lose their tolerance to starvation and undergo necrosis/apoptosis.

Importantly, Kigamicin C shows minimal toxicity to cells in nutrient-rich conditions (normal

tissue).[2]
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Click to download full resolution via product page

Caption: Kigamicin C selectively disrupts the survival mechanism of cancer cells by blocking

the phosphorylation of Akt specifically under nutrient-deprived conditions.[2]

Experimental Protocols
Isolation and Purification Workflow
The following protocol outlines the extraction of Kigamicin C from Amycolatopsis sp.

fermentation broth. This process relies on the compound's lipophilicity for solvent extraction.

Reagents:

Acetone[1][2]

Ethyl Acetate (EtOAc)[1][2]

Chloroform (

)[1][2]

Methanol (MeOH)[1][2]

Silica Gel[1][2]

Protocol:

Fermentation: Cultivate Amycolatopsis sp. (strain ML630-mF1) in production medium for 4

days at 27°C.[1][2]

Extraction: Centrifuge broth to separate mycelium from supernatant.

Mycelium:[1] Extract with Acetone.

Supernatant: Extract with EtOAc.

Combine extracts and concentrate in vacuo to yield crude oil.

Primary Purification (Silica Gel):
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Load crude extract onto a Silica Gel 60 column.

Elute with a gradient of

(100:0

90:10).

Collect active fractions (monitored by bioassay against PANC-1 or UV absorbance).[1][2]

Secondary Purification (HPLC):

Column: C18 Reverse Phase (e.g., ODS).

Mobile Phase: Acetonitrile/Water gradient.

Detection: UV at 254 nm or 365 nm.

Isolate the peak corresponding to Kigamicin C.[5]
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Caption: Step-by-step isolation workflow for Kigamicin C from fermentation broth, utilizing

solvent partitioning and chromatographic refinement.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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